Lead(ii): Lewis acid and occasional base, as illustrated by its complex with 1,5-naphthalenedisulfonate and 5-methyl-1,10-phenanthroline†
Dalton Transactions Pub Date: 2017-08-07 DOI: 10.1039/C7DT01975K
Abstract
A crystal structure determination of the Pb(II) coordination polymer [Pb(Mephen)(1,5-nds)(H2O)]n provides not only evidence of the common action of Pb(II) as a Lewis acid but also clear proof of its ability, in the solid state at least, to act as a Lewis base. This action as a base is attributed to the presence of a valence shell lone pair and its identification here is further evidence for the occasional but not universally detectable influence of the lone pair on the metal ion stereochemistry.
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CAS no.: 10277-44-8
